Cas no 82550-42-3 (2-(2-Pentenyl)furan)

• Product Name: 2-(2-Pentenyl)furan
• CAS No: 82550-42-3
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 60458
• PubChem ID: 5369957
• Update Time: 2025-06-15

2-(2-Pentenyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(2-Pentenyl)furan
• 2-pent-2-enylfuran
• Furan,2-(2-pentenyl)- (9CI)
• 2(trans-2-Pentenyl)furan
• KQMWMXVDLIDHGY-UHFFFAOYSA-N
• 2-[(2E)-2-Pentenyl]furan
• (E)-2-(pent-2-en-1-yl)furan
• KQMWMXVDLIDHGY-ONEGZZNKSA-N
• (E)-2-(2-Pentenyl)furan
• SCHEMBL5370099
• trans-2-(2-Pentenyl)furan
• 2-[(2E)-PENT-2-EN-1-YL]FURAN
• Furan,2-(2-penten-1-yl)-
• 2-(Pent-2(E)-enyl)furan
• SCHEMBL5370091
• AKOS015902045
• 82550-42-3
• 2-[(E)-pent-2-enyl]furan

• Inchi： 1S/C9H12O/c1-2-3-4-6-9-7-5-8-10-9/h3-5,7-8H,2,6H2,1H3/b4-3+
• InChI Key： KQMWMXVDLIDHGY-ONEGZZNKSA-N
• SMILES： O1C=CC=C1C/C=C/CC

Computed Properties

• Exact Mass: 136.088815002g/mol
• Monoisotopic Mass: 136.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Density: 0.919
• Boiling Point: 171 ºC
• Flash Point: 48 ºC
• Refractive Index: 1.479

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(2-Pentenyl)furan

2-(2-Pentenyl)furan: A Comprehensive Overview of CAS No. 82550-42-3

2-(2-Pentenyl)furan, with the CAS number 82550-42-3, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which combines a furan ring with a 2-pentenyl substituent, making it a valuable building block for various applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 2-(2-Pentenyl)furan.

Chemical Structure and Properties

2-(2-Pentenyl)furan (CAS No. 82550-42-3) is a colorless liquid with a molecular formula of C₈H₁₀O. The compound features a five-membered furan ring attached to a 2-pentenyl group, which imparts unique chemical and physical properties. The presence of the double bond in the pentenyl chain allows for various reactions, including hydrogenation, oxidation, and polymerization. The furan ring itself is known for its reactivity and ability to participate in electrophilic aromatic substitution reactions.

The boiling point of 2-(2-Pentenyl)furan is approximately 145°C at atmospheric pressure, and it has a density of around 0.97 g/cm³ at room temperature. These properties make it suitable for use in both laboratory-scale and industrial processes. Additionally, the compound exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane.

Synthesis Methods

The synthesis of 2-(2-Pentenyl)furan can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of furfuryl alcohol with 1-bromo-1-pentene in the presence of a base such as potassium hydroxide. This reaction proceeds via an SN₂ mechanism, resulting in the formation of the desired product with high yield and purity.

An alternative approach involves the coupling of 2-bromopentene with furan using palladium-catalyzed cross-coupling reactions. This method is particularly useful for large-scale production due to its efficiency and scalability. Recent advancements in catalytic systems have further improved the yield and selectivity of this process, making it an attractive option for industrial applications.

Biological Activities

2-(2-Pentenyl)furan has been the subject of numerous studies investigating its biological activities. One area of particular interest is its potential as an antioxidant. Research has shown that compounds containing furan rings often exhibit strong antioxidant properties due to their ability to scavenge free radicals. Studies have demonstrated that 2-(2-Pentenyl)furan can effectively neutralize reactive oxygen species (ROS), which are known to contribute to various diseases such as cancer and neurodegenerative disorders.

In addition to its antioxidant properties, 2-(2-Pentenyl)furan has been explored for its anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human cell lines. These findings suggest that 2-(2-Pentenyl)furan may have therapeutic potential in treating inflammatory conditions.

Potential Applications

The unique chemical structure and biological activities of 2-(2-Pentenyl)furan make it a promising candidate for various applications in the pharmaceutical and chemical industries. One potential application is in the development of new drugs for treating oxidative stress-related diseases. Given its strong antioxidant properties, compounds derived from 2-(2-Pentenyl)furan could be used to develop novel therapeutic agents that target specific cellular pathways involved in oxidative damage.

In the field of materials science, 2-(2-Pentenyl)furan has been investigated as a monomer for polymer synthesis. The presence of the double bond in the pentenyl chain allows for controlled polymerization reactions, leading to polymers with tailored properties such as enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and biomedical devices.

Conclusion

2-(2-Pentenyl)furan, with CAS number 82550-42-3, is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure endows it with valuable properties such as antioxidant activity and anti-inflammatory effects. The versatility of this compound makes it an attractive candidate for further research and development in various fields. As new synthetic methods and biological studies continue to emerge, the potential applications of 2-(2-Pentenyl)furan are likely to expand even further.